Cas no 346729-51-9 (1-(4-methyl-3-nitrophenyl)piperazine)

1-(4-methyl-3-nitrophenyl)piperazine structure
346729-51-9 structure
Product Name:1-(4-methyl-3-nitrophenyl)piperazine
CAS No:346729-51-9
MF:C11H15N3O2
MW:221.255702257156
CID:1111275
PubChem ID:4738804
Update Time:2025-04-20

1-(4-methyl-3-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-3-nitrophenyl)-Piperazine
    • 1-(4-methyl-3-nitrophenyl)piperazine
    • DB-102721
    • AKOS003587636
    • EN300-1829385
    • SCHEMBL2921548
    • 1-(4-methyl-3-nitro-phenyl)-piperazine
    • MWSJNAFFWBQRPQ-UHFFFAOYSA-N
    • GS1678
    • CS-0279696
    • 346729-51-9
    • DTXSID801289885
    • Inchi: 1S/C11H15N3O2/c1-9-2-3-10(8-11(9)14(15)16)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
    • InChI Key: MWSJNAFFWBQRPQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=CC(=C1)N1CCNCC1)=O

Computed Properties

  • Exact Mass: 221.11655
  • Monoisotopic Mass: 221.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 58.41

1-(4-methyl-3-nitrophenyl)piperazine Pricemore >>

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